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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for DiSulfo-Cy5 alkyne, a
fluorescent dye commonly utilized in click chemistry applications. The information is compiled
from available Safety Data Sheets (SDS) and product information from various suppliers to
ensure a thorough understanding of its handling and storage.

Chemical Identification

Identifier Value

Product Name DiSulfo-Cy5 alkyne

CAS Number 1617497-19-4[1][2][3]
Molecular Formula CssH4oN3NaO7S2[1][3]
Molecular Weight 701.8 g/mol [3]

Synonyms Sulfo-Cyanine5 alkyne[2][4][5]

Hazard Identification

According to the Safety Data Sheet provided by MedChemExpress, DiSulfo-Cy5 alkyne is not
classified as a hazardous substance or mixture.[1] Consequently, it does not have associated
GHS hazard pictograms, signal words, or hazard statements.[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of DiSulfo-Cy5 alkyne is presented
below. These properties are essential for its proper handling and use in experimental settings.

Property Value

Appearance Dark blue solid[2]

Solubility Soluble in Water, DMSO, and DMF[2][3][4]
Excitation Maximum (Aex) 646 nm[2][3]

Emission Maximum (Aem) 662 nm[2][3]

Extinction Coefficient 271,000 L-mol~t-cm~1[2][3]

Fluorescence Quantum Yield 0.28[2][3]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken as a precaution.[1]
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Exposure Route First-Aid Procedure

Remove contact lenses if present. Immediately
Eye Contact flush eyes with large amounts of water and seek

medical attention.[1]

Rinse the affected skin area thoroughly with
_ water. Contaminated clothing and shoes should
Skin Contact o
be removed, and a physician should be

consulted.[1]

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]
Wash out the mouth with water. Do not induce
Ingestion vomiting and seek immediate medical attention.

[1]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of DiSulfo-Cy5 alkyne
and ensuring laboratory safety.

e Handling: Standard laboratory practices should be followed, including the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat.

o Storage: The compound should be stored at -20°C in the dark.[2][3] It can be transported at
room temperature for up to three weeks.[2] Prolonged exposure to light should be avoided.

[2]

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates a generalized workflow for the safe handling of chemical
reagents like DiSulfo-Cy5 alkyne in a laboratory setting.
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General laboratory workflow for handling chemical reagents.
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Hazard Assessment Logic

The following diagram outlines the logical steps involved in assessing the hazards of a
chemical substance based on its Safety Data Sheet.

Review SDS Section 2:
Hazard Identification
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Logical flow for hazard assessment based on SDS information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of DiSulfo-
Cy5 Alkyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597435#disulfo-cy5-alkyne-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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